2-(4-Aminotetrahydro-2H-pyran-3-yl)acetic acid
Overview
Description
2-(4-Aminotetrahydro-2H-pyran-3-yl)acetic acid, commonly known as ATPA, is a chemical compound that has been widely studied for its potential applications in scientific research. ATPA is a derivative of the neurotransmitter glutamate and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Metal Ion Binding and Complex Formation
Research by Boa et al. (2005) discusses the synthesis of derivatives that contain ATCUN-like metal ion binding sites. These derivatives demonstrate the potential of pyran and acetic acid-containing compounds in forming complexes with metal ions, showcasing their relevance in studies of metal coordination chemistry (Boa, Crane, Kowalczyk, & Sultana, 2005).
Synthesis and Structural Analysis
Wei et al. (2006) synthesized and characterized the crystal structure of a complex molecule incorporating the tetrahydropyran ring, indicating the importance of such structures in organic synthesis and structural biology. This highlights the potential use of 2-(4-Aminotetrahydro-2H-pyran-3-yl)acetic acid in the synthesis of complex molecules and the study of their structural properties (Wei, Hui-qin, Zeng, Run-sheng, Wu, Gui-ping, Wang, Bao-an, & Zou, Jian-ping, 2006).
Catalysis and Synthetic Methodology
Karlubíková et al. (2011) demonstrated the use of palladium(II)-catalyzed hydroxycarbonylation for the synthesis of tetrahydropyran derivatives. This method could be applicable for the synthesis and functionalization of compounds like 2-(4-Aminotetrahydro-2H-pyran-3-yl)acetic acid in the development of pharmaceuticals and natural products (Karlubíková, Babjak, & Gracza, 2011).
Biological Activity and Chemical Reactivity
Research into the germination inhibitory constituents from Erigeron annuus by Oh et al. (2002) identified compounds with structural similarities to tetrahydropyrans, indicating potential biological activities of tetrahydropyran derivatives. This suggests that 2-(4-Aminotetrahydro-2H-pyran-3-yl)acetic acid could be explored for bioactive properties, particularly in agricultural and pharmacological applications (Oh, Lee, Lee, Lee, Lee, Chung, Kim, & Kwon, 2002).
Safety and Hazards
properties
IUPAC Name |
2-(4-aminooxan-3-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c8-6-1-2-11-4-5(6)3-7(9)10/h5-6H,1-4,8H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFIIHBDCVJEGKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(C1N)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 6-(pyridin-3-ylsulfonyl)-6-azaspiro[2.5]octane-1-carboxylate](/img/structure/B2751785.png)
![N-[(3-chlorophenyl)methyl]-1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide](/img/structure/B2751788.png)
![3-(2-(azepan-1-yl)ethyl)-6-(3-hydroxypropyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2751789.png)
![1-((1s,4s)-7-Azabicyclo[2.2.1]heptan-7-yl)-2-(2,4-difluorophenyl)ethan-1-one](/img/structure/B2751794.png)
![1,2,4-Triazin-5(4H)-one, 3-[[(4-fluorophenyl)methyl]thio]-6-methyl-](/img/structure/B2751795.png)
![(Z)-4-(5-((2-((3-(1H-imidazol-1-yl)propyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid](/img/structure/B2751796.png)
![N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexanecarboxamide](/img/structure/B2751799.png)
![6-Chloro-N-[[1-(hydroxymethyl)-2-phenylcyclopropyl]methyl]-2-methylpyridine-3-carboxamide](/img/structure/B2751800.png)
![N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-3-oxobenzo[f]chromene-2-carboxamide](/img/structure/B2751802.png)